Cas no 129598-83-0 (Pyridine,4-[(1-methylbutyl)thio]-, 1-oxide)

• Product name: Pyridine,4-[(1-methylbutyl)thio]-, 1-oxide
• CAS No: 129598-83-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 102908

Pyridine,4-[(1-methylbutyl)thio]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[(1-methylbutyl)thio]-, 1-oxide
• Pyridine, 4-[(1-methylbutyl)thio]-, 1-oxide (9CI)

• Inchi： 1S/C10H15NOS/c1-3-4-9(2)13-10-5-7-11(12)8-6-10/h5-9H,3-4H2,1-2H3
• InChI Key： APNAYPJROKHWBE-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=C(SC(C)CCC)C=1

Computed Properties

• Exact Mass: 197.08755
• Monoisotopic Mass: 197.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2

Experimental Properties

• PSA: 26.94